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Compound of Interest

Compound Name: 11-Aminoundecanoic acid

Cat. No.: B7770482 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

preventing aggregation and precipitation of 11-aminoundecanoic acid (11-AUA) in solutions.

Troubleshooting Guides
Issue: Precipitate forms when trying to dissolve 11-AUA
in water or buffer at neutral pH.
Cause: 11-Aminoundecanoic acid has low intrinsic solubility in aqueous solutions at or near

neutral pH due to its long hydrophobic alkyl chain and zwitterionic nature. At a pH between its

pKa values (pKa of the carboxylic acid is ~4.55 and the amino group is ~11.15), the molecule

has a net neutral charge, minimizing its interaction with water molecules and leading to

aggregation or precipitation.[1]

Solutions:

pH Adjustment: The most effective method to increase the solubility of 11-AUA is to adjust

the pH of the solvent.

Acidic Conditions: Lowering the pH to below 4 will protonate the carboxylate group,

resulting in a positively charged molecule that is significantly more soluble in water.[1]
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Alkaline Conditions: Increasing the pH well above the pKa of the amino group (e.g., pH >

12) will deprotonate the amino group, resulting in a negatively charged molecule with

increased water solubility.

Use of Organic Co-solvents: For applications where extreme pH is not suitable, the use of

organic co-solvents can help to dissolve 11-AUA.

DMSO: Dimethyl sulfoxide (DMSO) is an effective solvent. For subsequent dilution into

aqueous media, it is recommended to first dissolve the 11-AUA in a minimal amount of

DMSO and then add this stock solution to the aqueous buffer. Acidification of the DMSO

stock solution (e.g., with HCl) can further improve solubility.[2]

Ethanol/Methanol: Alcohols can be used to prepare stock solutions. For some amino

acids, solubility decreases as the concentration of the organic solvent increases, so it is

important to determine the optimal ratio for your specific application.[3]

Heating: The solubility of 11-AUA in water increases with temperature. It can be dissolved in

boiling water for recrystallization purposes, suggesting that heating can be used to aid

dissolution for experimental use.[4] However, the solution may precipitate upon cooling, so

this method is best for immediate use or for preparing supersaturated solutions that will be

immediately diluted.

Issue: The solution becomes cloudy or forms a
precipitate over time, even after initial dissolution.
Cause: The solution may be supersaturated, or changes in temperature or pH (e.g., due to

CO2 absorption from the air) can cause the 11-AUA to precipitate out of solution.

Solutions:

Prepare Fresh Solutions: It is recommended to prepare aqueous solutions of 11-AUA fresh

for each experiment to avoid issues with stability.

Stock Solutions in Organic Solvents: Prepare a concentrated stock solution in an appropriate

organic solvent like DMSO and store it at -20°C or -80°C.[2] Dilute the stock solution to the

final working concentration immediately before use.
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Maintain pH: Ensure the buffer capacity of your aqueous solution is sufficient to maintain the

desired pH and prevent precipitation.

Frequently Asked Questions (FAQs)
Q1: What is the solubility of 11-aminoundecanoic acid in water?

A1: The solubility of 11-AUA in water is highly dependent on pH and temperature. At 25°C, the

solubility in neutral water is low, in the range of 0.8 to 2 g/L.[1]

Q2: How can I prepare a stock solution of 11-aminoundecanoic acid?

A2: For a concentrated stock solution, it is best to use an organic solvent or an aqueous

solution with adjusted pH. A common method is to dissolve 11-AUA in DMSO, potentially with

the addition of a small amount of acid (e.g., HCl) to reach a concentration of around 3.33

mg/mL (16.54 mM).[2] Alternatively, you can prepare a stock solution in an acidic (pH < 4) or

alkaline (pH > 12) aqueous solution.

Q3: Can I dissolve 11-aminoundecanoic acid directly in my cell culture medium?

A3: Direct dissolution in cell culture medium (typically at neutral pH) is likely to be difficult due

to the low solubility of 11-AUA. The recommended approach is to prepare a concentrated stock

solution in a biocompatible solvent like DMSO and then dilute it to the final working

concentration in the cell culture medium. Ensure the final concentration of the organic solvent

is not toxic to the cells.

Q4: Are there any additives I can use to improve the solubility of 11-aminoundecanoic acid in

a neutral buffer?

A4: While specific data for 11-AUA is limited, for similar poorly soluble zwitterionic compounds,

the use of cyclodextrins has been shown to improve solubility by forming inclusion complexes.

[5][6][7][8][9] The use of amino acids as auxiliary agents in these formulations can also have a

synergistic effect.[5][8] The effectiveness of these additives would need to be empirically

determined for your specific application.

Q5: How should I store solutions of 11-aminoundecanoic acid?
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A5: Aqueous solutions of 11-AUA are prone to precipitation and should ideally be prepared

fresh. Stock solutions in anhydrous DMSO can be stored at -20°C or -80°C for extended

periods (up to 2 years).[2]

Data Presentation
Table 1: Solubility of 11-Aminoundecanoic Acid in Aqueous Solutions

Solvent/Condition Temperature (°C) Solubility Reference

Water (environmental

pH)
25 0.8 g/L [1]

Water 20 = 2 g/L [1]

Water (pH >= 4) 25 Max 3.2 g/L [1]

Water (pH < 4) 25 > 20 g/L (below pH 3) [1]

5% Acetic Acid Not specified Soluble

Boiling Water 100
Soluble (used for

recrystallization)
[4]

Table 2: Solubility of 11-Aminoundecanoic Acid in Organic Solvents

Solvent Temperature (°C) Solubility Reference

DMSO Not specified

3.33 mg/mL (16.54

mM) with sonication

and pH adjustment to

2 with HCl

[2]

Cresols Not specified Soluble

Butanol-1 Not specified Soluble

2,2,2-Trifluoroethanol Not specified Effective solvent [10]
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Protocol 1: Preparation of a 10 mM Stock Solution in
Acidified DMSO
Objective: To prepare a stable, concentrated stock solution of 11-aminoundecanoic acid for

subsequent dilution in aqueous buffers.

Materials:

11-Aminoundecanoic acid (MW: 201.31 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)

1 M Hydrochloric acid (HCl)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

Weigh out 2.01 mg of 11-aminoundecanoic acid and place it in a sterile microcentrifuge

tube.

Add 1 mL of anhydrous DMSO to the tube.

Briefly vortex the mixture.

Place the tube in an ultrasonic bath for 5-10 minutes to aid dissolution.

Add 1 M HCl dropwise while vortexing until the solution becomes clear. The pH of the stock

solution should be around 2.

The final concentration of the stock solution is 10 mM.

Store the stock solution in aliquots at -20°C or -80°C.
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Protocol 2: Preparation of a Saturated Solution in Acidic
Buffer (pH 3.0)
Objective: To prepare an aqueous solution of 11-aminoundecanoic acid at a concentration

suitable for experiments that can tolerate acidic conditions.

Materials:

11-Aminoundecanoic acid

Deionized water

1 M Hydrochloric acid (HCl)

pH meter

Magnetic stirrer and stir bar

Volumetric flask

Procedure:

Prepare a buffer solution with a pH of 3.0 using deionized water and 1 M HCl.

Add an excess amount of 11-aminoundecanoic acid (e.g., 25 mg/mL) to the acidic buffer in

a beaker with a magnetic stir bar.

Stir the suspension vigorously for several hours at room temperature to ensure saturation.

After stirring, let the undissolved solid settle to the bottom.

Carefully decant or filter the supernatant to obtain a clear, saturated solution of 11-
aminoundecanoic acid. The concentration will be greater than 20 mg/mL.[1]

This solution should be used immediately or stored at 4°C for short-term use, though stability

should be verified.
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Troubleshooting 11-AUA Aggregation

Start: 11-AUA solution shows aggregation/precipitation

What is the solvent?

Neutral aqueous buffer/water

Aqueous

Organic solvent (e.g., DMSO)

Organic

Exceeded solubility limit in neutral buffer

Is the stock solution clear?

Precipitation upon dilution in aqueous buffer

Yes

Stock solution is not clear

No

Dilute stock solution slowly into vigorously stirring buffer Lower the final concentration
Option 1: Adjust pH

(Acidic: pH < 4 or Alkaline: pH > 12)
Option 2: Use a co-solvent

(e.g., prepare stock in DMSO)
Option 3: Use heat to dissolve

(for immediate use)

End: Clear solution

Add a small amount of acid (e.g., HCl) to the DMSO stock Use sonication to aid dissolution

Click to download full resolution via product page

Caption: Troubleshooting workflow for 11-aminoundecanoic acid aggregation.
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Protocol for 10 mM Stock Solution in Acidified DMSO

Preparation

Dissolution

Storage

1. Weigh 2.01 mg of 11-AUA

2. Add 1 mL of anhydrous DMSO

3. Vortex briefly

4. Sonicate for 5-10 minutes

5. Add 1 M HCl dropwise until clear

6. Final concentration is 10 mM

7. Aliquot the stock solution

8. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Experimental workflow for preparing a 10 mM 11-AUA stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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